Cas no 86362-36-9 (3-Pyridinecarboxylicacid,3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ylester)

• Product Name: 3-Pyridinecarboxylicacid,3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ylester
• CAS No: 86362-36-9
• MF: C₃₅H₅₃NO₃
• MW: 535.800230741501
• CID: 729449
• Update Time: 2024-01-31

3-Pyridinecarboxylicacid,3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ylester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid,3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ylester
• Nicotinicacid, 2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-6-chromanyl ester (7CI)
• 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl nicotinate
• 3-Pyridinecarboxylic acid, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl ester
• Einecs 289-227-6
• DL-alpha-Tocopherol Nicotinate-d9
• DL-α-tocopherol nicotinate

• Inchi： 1S/C35H53NO3/c1-24(2)13-9-14-25(3)15-10-16-26(4)17-11-20-35(8)21-19-31-29(7)32(27(5)28(6)33(31)39-35)38-34(37)30-18-12-22-36-23-30/h12,18,22-26H,9-11,13-17,19-21H2,1-8H3
• InChI Key： MSCCTZZBYHQMQJ-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(OC1C(C)=C2C(=C(C)C=1C)OC(C)(CCCC(C)CCCC(C)CCCC(C)C)CC2)=O

Computed Properties

• Exact Mass: 535.403
• Monoisotopic Mass: 535.403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 15
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4A^2

Experimental Properties

• Density: 0.97 at 50℃
• Boiling Point: 395℃ at 101.3kPa
• pka: 3.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin E compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin E compounds